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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B15557316

General Information and Product Specifications

The initial section of a CoA provides fundamental details about the compound and the specific
lot being certified. This includes the product name, catalog number, CAS number (for the
unlabeled compound), molecular formula, and molecular weight.

Parameter Typical Specification

Product Name Carboplatin-d4

Appearance White to off-white solid[1]

Molecular Formula CeHsDaN204Pt[1][2][3][4][5]

Molecular Weight 375.28 g/mol [1][6]

CAS Number (Unlabeled) 41575-94-4[2][4]

Solubility Slightly soluble in water and methanol[3]

-20°C, stored under nitrogen away from
Storage Temperature _
moisture[6]

Analytical Tests and Methodologies

This core section of the CoA details the results of various analytical tests performed to confirm
the product's quality. Below are the key experiments, their methodologies, and typical
specifications.
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Purity Assay by High-Performance Liquid
Chromatography (HPLC)

The purity assay determines the percentage of the desired compound in the material,
identifying any impurities. A reversed-phase HPLC (RP-HPLC) method is commonly employed
for this analysis.

Quantitative Data

Parameter Typical Specification

| Purity (by HPLC) | 298%(7] |

Experimental Protocol

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: Inertsil amino, 250 mm x 4.6 mm, 5 pum patrticle size, or a similar C18 column.[8][9]
[10]

* Mobile Phase: An isocratic mixture of acetonitrile and water.[8][9] The exact ratio is optimized
to achieve good separation.

e Flow Rate: Typically 1.0 - 2.0 mL/min.[8][9]
o Detection: UV detection at approximately 230 nm.[8][9]

o Sample Preparation: The Carboplatin-d4 standard is accurately weighed and dissolved in
the mobile phase or water to a known concentration (e.g., 1 mg/mL).[8]

e Analysis: The sample solution is injected into the HPLC system. The peak area of
Carboplatin-d4 is compared to the total area of all peaks in the chromatogram to calculate
the purity percentage.

Identity Confirmation by Mass Spectrometry (MS)
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Mass spectrometry is used to confirm the molecular weight of Carboplatin-d4, verifying its
chemical identity.

Quantitative Data

Parameter Typical Specification

Molecular Weight 375.28 g/mol

| Mass Spectrum | Conforms to the expected isotopic pattern for CeHsDaN204Pt |
Experimental Protocol

¢ Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system, often with
an electrospray ionization (ESI) source.[11]

¢ lonization Mode: Positive ion electrospray mode (ESI+).[10]

o Sample Preparation: The sample is dissolved in a suitable solvent (e.g., a mixture of water
and acetonitrile with a small amount of acetic acid) and infused into the mass spectrometer.
[11]

¢ Analysis: The instrument scans for ions corresponding to the molecular weight of
Carboplatin-d4. The resulting mass spectrum should show a prominent peak at or near m/z
375.3, confirming the mass of the molecule.

Isotopic Purity by Mass Spectrometry (MS)

For a deuterated standard, confirming the isotopic purity is crucial. This test quantifies the
percentage of the deuterated form relative to any remaining unlabeled compound and other
deuterated variants (d1, d2, d3).

Quantitative Data

Parameter Typical Specification

Deuterated Forms (d1-da4) 299%][3]
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| Chemical Purity | 298% |
Experimental Protocol
e Instrumentation: High-resolution LC-MS or GC-MS.

o Method: The same sample preparation and analysis as for identity confirmation by MS are
often used. The mass spectrometer is configured to detect and quantify the ion peaks
corresponding to unlabeled Carboplatin (m/z ~371.25) and the deuterated Carboplatin-d4
(m/z ~375.28).

e Analysis: The relative peak areas of the deuterated and non-deuterated forms are used to
calculate the isotopic enrichment. The specification ">99% deuterated forms" indicates that
the sum of all deuterated species (d1 through d4) constitutes at least 99% of the total
Carboplatin-related material.[3]

Structural Confirmation by Proton Nuclear Magnetic
Resonance (*H NMR)

H NMR spectroscopy is a powerful technique for confirming the chemical structure of a
molecule. For Carboplatin-d4, it verifies the overall structure and the successful incorporation
of deuterium atoms.

Quantitative Data

Parameter Typical Specification

| tH NMR Spectrum | Consistent with the structure of Carboplatin-d4 |

Experimental Protocol

 Instrumentation: A Nuclear Magnetic Resonance spectrometer (e.g., 400 MHz or higher).
» Solvent: A suitable deuterated solvent, such as Deuterium Oxide (D20).

o Sample Preparation: A small amount of the Carboplatin-d4 sample is dissolved in the
deuterated solvent.
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e Analysis: The *H NMR spectrum is acquired. The resulting spectrum is analyzed for the
characteristic chemical shifts and integrations of the remaining protons in the molecule. The
signals corresponding to the protons on the cyclobutane ring where deuterium has been
substituted should be significantly diminished or absent, confirming deuteration. The
spectrum must be consistent with the expected structure.[12]

Workflows and Logical Relationships

Visualizing the processes behind a CoA can help in understanding its significance. The
following diagrams illustrate the workflow for generating a CoA and the interrelationship of the
analytical tests.
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Caption: Workflow for the generation of a Certificate of Analysis.
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Caption: Interrelationship of analytical tests for quality assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Carboplatin-d4 certificate of analysis explained].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557316#carboplatin-d4-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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